Cas no 61699-72-7 (3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)-)

• Product Name: 3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)-
• CAS No: 61699-72-7
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 469441
• PubChem ID: 71393227
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)-
• 3,4-dicyclopentyloxycyclobut-3-ene-1,2-dione
• 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dione
• DTXSID10815001
• 61699-72-7

• Inchi： 1S/C14H18O4/c15-11-12(16)14(18-10-7-3-4-8-10)13(11)17-9-5-1-2-6-9/h9-10H,1-8H2
• InChI Key： HWHHYUZBPPDHPA-UHFFFAOYSA-N
• SMILES： O(C1C(C(C=1OC1CCCC1)=O)=O)C1CCCC1

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6